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Abstract

Anorthite (CaAlzSiz20s), the calcium-rich end-member of the plagioclase feldspar solid solution
series, is a key rock-forming mineral indicative of high-temperature and, in many cases,
moderate- to high-pressure geological environments. Its presence and compaosition in high-
grade metamorphic rocks, such as granulites and upper-amphibolite facies rocks, provide
crucial constraints on the pressure-temperature (P-T) conditions of metamorphism in the deep
crust. This technical guide explores the fundamental principles of anorthite formation in these
settings, detailing the primary reaction pathways, stability conditions, and the experimental
methodologies used to determine them.

Geological Significance and Occurrence

Anorthite is a principal constituent of mafic igneous rocks and is also a characteristic mineral
in several types of high-grade metamorphic rocks.[1] Its formation during metamorphism
signifies the attainment of high temperatures, typically exceeding 700°C, characteristic of the
granulite facies.[2] It is commonly found in two main types of protoliths that have undergone
high-grade metamorphism:

o Metamorphosed Mafic Rocks: In mafic rocks like basalts and gabbros, prograde
metamorphism from greenschist to amphibolite and finally to granulite facies involves a
systematic increase in the calcium content of plagioclase.[3] The initial, more sodium-rich
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plagioclase (albite or oligoclase) reacts with other hydrous mafic minerals like hornblende to
form a more calcic plagioclase, trending towards anorthite, along with pyroxenes and
garnet.[3]

o Metamorphosed Calcareous Rocks: Anorthite is a defining mineral in calc-silicate rocks,
which form from the metamorphism of impure carbonate rocks like marls or calcareous
shales.[4][5] In these rocks, anorthite forms through decarbonation reactions between
calcite (CaCO:s), quartz (SiOz), and aluminous clay minerals or micas at elevated
temperatures.[4]

Pressure-Temperature Stability of Anorthite

The stability of anorthite at high metamorphic grades is constrained by several key reactions.
At the highest pressures and temperatures, anorthite breaks down, defining its upper stability
limit. The most significant of these reactions is the anhydrous breakdown to a denser mineral
assemblage.

Reaction 1: Anhydrous Breakdown of Anorthite
3 CaAlzSiz20s (Anorthite) = CasAl2Siz012 (Grossular) + 2 AlzSiOs (Kyanite) + SiO2 (Quartz)

This reaction is a key geobarometer, used by petrologists to estimate the pressure of
metamorphism. Experimental studies have precisely determined the P-T conditions for this
equilibrium.

Quantitative Data Presentation

The following tables summarize key quantitative data derived from experimental petrology and
analyses of natural samples.

Table 1: Experimental P-T Conditions for the Anhydrous Breakdown of Anorthite
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Temperature (°C) Pressure (kbar) Pressure (GPa) Reference
1100 234 2.34 [6]
1200 25.7 2.57 [6]
1300 28.1 2.81 [6]
1350 29.2 2.92 [6]
1400 30.4 3.04 [6]

Data corresponds to the equilibrium curve P (kbar) =-2.1 + 0.0232 * T (°C).[7]

Table 2: Representative Mineral Compositions in Anorthite-Bearing Granulite

Anort
Miner Form  SiO2 Al20s  FeO MgO CaO Naz0 hite Refer
al ula (wt%) (wt%) (wt%) (wt%) (wt%) (wit%) % ence
(XAn)
(Ca,N
a)
Plagio )
(AlLSi)  46.85 33.51 0.10 0.02 18.05 1.15 ~90 [8]
clase )
AlISi20
8
(Fe,M
g,Ca)s
Garnet , 39.21 22.05 28.55 6.85 2.95 - - [8]
Alz2Sis
012
Orthop  (Mg,F
yroxen  e)2Siz 51.02 1.05 24.11 23.15 0.55 - - [8]
e Oe

Compositions are illustrative of typical granulite facies assemblages. Actual values vary with

bulk rock chemistry and specific P-T conditions.
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Anorthite-Forming Reactions and Pathways

The formation of anorthite during prograde metamorphism involves the breakdown of lower-
temperature minerals. The specific reaction pathway depends on the protolith composition.

Pathway in Mafic Protoliths (e.g., Amphibolite to
Granulite)

The transition from amphibolite to granulite facies is marked by the dehydration of hornblende.
This process releases calcium and alters the composition of coexisting plagioclase, making it
more anorthitic.

Reaction 2: General Reaction in Mafic Rocks

Hornblende + Plagioclase1 (Na-rich) + Quartz — Orthopyroxene + Clinopyroxene +
Plagioclasez (Ca-rich/Anorthite) + H20

- . Granulite Facies (>700°C)
Amphibolite Facies (~550-700°C)

i i Orthopyroxene + Clinopyroxene + Plagioclase (Anso-90) + Garnet
Hornblende + Plagioclase (Anso-so) Progrna::cggah;lient;r_lr}cg;;i;lsm W it id 9 (Anso-s0)
Y

Dehydration
(H20 released)
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Anorthite formation in a mafic protolith.

Pathway in Calcareous Protoliths (e.g., Marl to Calc-
Silicate)

In metamorphosed impure limestones, reactions between carbonates and silicates produce
characteristic calc-silicate minerals, including anorthite, diopside, and wollastonite, while
releasing carbon dioxide.

Reaction 3: Anorthite formation in Calcareous Rocks
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2 CaCOs (Calcite) + KAI3SizO10(OH)2 (Muscovite) + 4 SiO2 (Quartz) — CaAl2Si20s (Anorthite)
+ CaMg(COs)2 (Dolomite precursor) — Ca(Mg,Fe)Si20e6 (Diopside) + KAISizOs (K-feldspar) + 2
CO2z + H20

. . High Grade (e.g., Amphibolite/Granulite Facies)
Low Grade (e.g., Greenschist Facies)

Prograde Metamorphism —Reaction-»| Anorthite + Diopside + Wollastonite + Garnet
(Increasing T) T v

Decarbonation
(CO:z2 released)

Calcite + Quartz + Clay Minerals / Micas
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Anorthite formation in a calcareous protolith.

Experimental Protocols

The determination of mineral stability fields, such as that of anorthite, relies on high-pressure,
high-temperature laboratory experiments. The piston-cylinder apparatus is a common device
for simulating conditions in the Earth's deep crust.[2][9]

General Methodology for Piston-Cylinder Experiments

A typical experimental workflow for determining a univariant reaction boundary (like the
breakdown of anorthite) is as follows:

o Starting Material Preparation:

o Synthesize pure end-member minerals or create a stoichiometric mix of oxides (e.g., CaO,
Al203, SiO2).[2] For reversal experiments, a 50/50 mixture of reactants (e.g., Grossular +
Kyanite + Quartz) and products (Anorthite) is prepared.

o The mix is ground into a fine, homogeneous powder to maximize reaction surface area.

o The powder is loaded into an inert, sealed metal capsule (e.g., Platinum, Gold, or
Graphite) to prevent contamination.[10]
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e Piston-Cylinder Apparatus Assembly:

o The sealed capsule is placed at the center of a pressure assembly, typically consisting of a
graphite furnace sleeve surrounded by a solid, ductile pressure medium like NacCl, talc, or
BaCO0s.[9][10]

o Athermocouple is positioned near the capsule to monitor temperature.

o The entire assembly is placed into the cylindrical bore of a high-strength steel or tungsten
carbide pressure vessel.

e Experimental Run:

o Pressure is first applied by advancing a piston into the cylinder, compressing the pressure
medium and the sample. This is typically done at room temperature.

o The sample is then heated to the target temperature by passing an electrical current
through the graphite furnace.

o The experiment is held at the target P-T conditions for a duration sufficient for the reaction
to proceed towards equilibrium (typically hours to days).

e Quenching and Analysis:

o At the end of the run, the experiment is quenched by cutting power to the furnace, causing
a rapid temperature drop that "freezes" the mineral assemblage.

o Pressure is then slowly released, and the sample capsule is extracted.

o The capsule is opened, and the run products are analyzed using techniques such as X-ray
Diffraction (XRD) to identify the mineral phases present and Electron Probe Microanalysis
(EPMA) to determine their chemical compositions.[2] The direction of the reaction is
determined by the growth of product minerals at the expense of reactant minerals.
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Workflow for a piston-cylinder experiment.
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Conclusion

The formation of anorthite in high-grade metamorphic rocks is a critical indicator of deep
crustal processes. In mafic rocks, its formation is tied to dehydration reactions and results in
progressively more calcium-rich plagioclase at higher grades. In calcareous rocks, it forms
through decarbonation reactions. The stability of anorthite is well-constrained by experimental
petrology, with its breakdown to grossular, kyanite, and quartz providing a robust geobarometer
for estimating the pressures of metamorphism. Understanding these formation pathways and
stability limits allows researchers to decipher the complex P-T-t (Pressure-Temperature-time)
histories of the Earth's continental crust.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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